1-(1-benzyl-4-piperidinyl)-4-(4-biphenylylcarbonyl)piperazine

• IUPAC Name: [4-(1-benzylpiperidin-4-yl)piperazin-1-yl]-(4-phenylphenyl)methanone
• InChI: InChI=1S/C29H33N3O/c33-29(27-13-11-26(12-14-27)25-9-5-2-6-10-25)32-21-19-31(20-22-32)28-15-17-30(18-16-28)23-24-7-3-1-4-8-24/h1-14,28H,15-23H2
• InChI Key: SMTVMCGFASNAIA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCN(CC2)C(=O)C3=CC=C(C=C3)C4=CC=CC=C4)CC5=CC=CC=C5
• Molecular Formula: C29H33N3O
• Molecular Weight: 439.6 g/mol

Description

1-(1-benzyl-4-piperidinyl)-4-(4-biphenylylcarbonyl)piperazine, commonly referred to as BPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

BPP acts as a dopamine D2 receptor antagonist, which means it blocks the action of dopamine at the receptor site. This leads to a decrease in dopamine activity in the brain, which can have various effects depending on the specific area of the brain affected. BPP has also been shown to have a moderate affinity for the serotonin 5-HT2A receptor, which may contribute to its anxiolytic effects.
Biochemical and Physiological Effects:
BPP has been shown to have various biochemical and physiological effects, including a decrease in locomotor activity, a decrease in dopamine release, and an increase in serotonin release. BPP has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of BPP is its high affinity for the dopamine D2 receptor, which makes it a useful tool for studying the role of dopamine in various physiological and pathological processes. However, BPP has several limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several potential future directions for BPP research, including the development of more potent and selective dopamine D2 receptor antagonists, the investigation of BPP's potential as a treatment for Parkinson's disease, and the exploration of its anxiolytic and antidepressant effects in humans. Additionally, further research is needed to fully understand the biochemical and physiological effects of BPP and to determine its safety and efficacy for use in humans.
In conclusion, BPP is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its high affinity for the dopamine D2 receptor and its anxiolytic and antidepressant effects make it a promising candidate for further research and development. However, further studies are needed to fully understand its mechanism of action, biochemical and physiological effects, and potential applications in humans.

Synthesis Methods

BPP can be synthesized using a variety of methods, including the reaction of N-benzylpiperidine with 4-biphenylcarboxylic acid chloride, followed by the addition of piperazine. Alternatively, BPP can be synthesized through the reaction of 1-benzylpiperidine with 4-(4-biphenylylcarbonyl)piperazine.

Scientific Research Applications

BPP has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, BPP has been shown to have a high affinity for the dopamine D2 receptor, making it a potential candidate for the treatment of Parkinson's disease. BPP has also been studied for its potential use as an antidepressant and anxiolytic agent.